1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene

• IUPAC Name: 2-chloro-3-fluoro-1-methoxy-4-phenylmethoxybenzene
• InChI: InChI=1S/C14H12ClFO2/c1-17-11-7-8-12(14(16)13(11)15)18-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key: CBXYBPWYQSEINJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)OCC2=CC=CC=C2)F)Cl
• Molecular Formula: C14H12ClFO2
• Molecular Weight: 266.69 g/mol

Description

1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene, also known as 1-(BZC-FMO), is a synthetic chemical compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a pungent odor and a melting point of -59°C. The compound has been used in a variety of laboratory experiments and has been shown to possess potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) is still not fully understood. However, it is believed to act by modulating the activity of various enzymes and receptors, including those that control inflammation, glucose metabolism, and cognitive performance. Additionally, the compound may interact with certain neurotransmitters, such as serotonin, to produce its therapeutic effects.
Biochemical and Physiological Effects
1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) has been shown to possess a variety of biochemical and physiological effects. In laboratory experiments, the compound has been shown to inhibit the growth of certain types of cancer cells, as well as to reduce inflammation and improve glucose metabolism. Additionally, the compound has been shown to increase cognitive performance and reduce symptoms of depression.

Advantages and Limitations for Lab Experiments

1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) has a number of advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. Additionally, the compound is relatively stable, and can be stored for extended periods of time. However, the compound can be volatile and has a strong odor, which can make it difficult to work with in some laboratory settings.

Future Directions

The potential therapeutic applications of 1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) are still being explored, and there are a number of possible future directions for research. These include further study into the compound’s effects on cancer cells, as well as its potential to reduce inflammation and improve glucose metabolism. Additionally, further research into the compound’s ability to improve cognitive performance and reduce symptoms of depression may yield promising results. Finally, more research is needed to determine the exact mechanism of action of 1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) and to identify potential drug interactions.

Synthesis Methods

1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) can be synthesized by a variety of methods, including the reaction of benzyl chloride with 2-fluoro-4-methoxybenzene in the presence of a base, such as potassium carbonate. The reaction yields a colorless liquid that can then be purified by distillation.

Scientific Research Applications

1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) has been used in a variety of scientific research applications, including the study of its biochemical and physiological effects, as well as its potential therapeutic properties. The compound has been studied for its ability to inhibit the growth of certain types of cancer cells, as well as its potential anti-inflammatory and anti-diabetic effects. Additionally, 1-(Benzyloxy)-3-chloro-2-fluoro-4-methoxybenzene(BZC-FMO) has been studied for its ability to increase cognitive performance and reduce symptoms of depression.